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Compound of Interest

Compound Name: N,3-dihydroxybenzamide

Cat. No.: B103962 Get Quote

For immediate reference, this guide provides essential safety and logistical information for

researchers, scientists, and drug development professionals handling N,3-
dihydroxybenzamide. While a specific Safety Data Sheet (SDS) for N,3-
dihydroxybenzamide is not readily available, this document compiles and extrapolates best

practices from the safety data of structurally similar compounds, including benzamide and its

hydroxylated derivatives, to ensure the highest safety standards in your laboratory.

Core Safety and Handling at a Glance
Proper handling of N,3-dihydroxybenzamide is critical to minimize exposure and ensure a

safe laboratory environment. The primary routes of exposure are inhalation, skin contact, and

eye contact.[1][2] Adherence to the following personal protective equipment (PPE) guidelines is

mandatory.
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Personal Protective

Equipment (PPE) for N,3-

dihydroxybenzamide

Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber) inspected before use.

[3][4]

To prevent skin contact and

absorption. Contaminated

gloves should be replaced

immediately.

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[3][4] A face shield

should be used when there is

a risk of splashing.[1]

To protect against dust

particles and splashes.

Skin and Body Protection

A lab coat or long-sleeved

clothing is required.[5] An

apron (e.g., P.V.C.) can

provide additional protection.

[4]

To minimize skin exposure.

Respiratory Protection

A NIOSH/MSHA approved

respirator should be used if

ventilation is inadequate or if

dust is generated.[3]

To prevent inhalation of

airborne particles.

Hazard and Toxicity Profile of Related Compounds
The following table summarizes key toxicological data for compounds structurally related to

N,3-dihydroxybenzamide. This information underscores the importance of the recommended

PPE and handling procedures.
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Compound CAS No.
Molecular

Formula
Melting Point

Acute

Toxicity (Oral

LD50)

Key Hazards

Benzamide 55-21-0 C₇H₇NO Not Available
1160 mg/kg

(mouse)[3]

Harmful if

swallowed,

causes eye,

nose, and

throat

irritation.[1][3]

2,6-

Dihydroxyben

zamide

3147-50-0 C₇H₇NO₃ Not Available Not Available

Causes skin

and serious

eye irritation;

may cause

respiratory

irritation.[5]

3,5-

Dihydroxyben

zamide

3147-62-4 C₇H₇NO₃ Not Available Not Available

May cause

an allergic

skin reaction.

[6]

3-

Nitrobenzami

de

645-09-0 C₇H₆N₂O₃ 140 - 144 °C Not Available Not Available

Standard Operating Procedure for Handling N,3-
dihydroxybenzamide
Adherence to a strict experimental protocol is crucial for safety and research integrity. The

following procedure outlines the necessary steps for handling, storage, and disposal.

1. Engineering Controls and Preparation:

Always handle N,3-dihydroxybenzamide in a well-ventilated area, preferably within a

chemical fume hood.[3][4]
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Ensure that an eyewash station and safety shower are readily accessible.[7]

Before handling, wash hands thoroughly.[7]

2. Handling the Compound:

Don the appropriate PPE as detailed in the table above.

Avoid all personal contact, including inhalation of dust.[4]

Minimize dust generation during handling and weighing.[3]

Keep the container tightly closed when not in use.[3][7]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[3]

Keep containers securely sealed to prevent contamination and exposure.[4]

4. Accidental Spills:

In case of a spill, evacuate the area and eliminate all ignition sources.

For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place it

in a labeled container for disposal.[3][4]

Wash the spill area with soap and water.[3]

5. First Aid Measures:

If Swallowed: Rinse mouth and seek immediate medical attention.[7]

If Inhaled: Move to fresh air. If breathing is difficult, provide oxygen and seek medical

attention.[3][7]

If on Skin: Wash the affected area with plenty of soap and water.
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If in Eyes: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present, and seek medical attention.[5]

6. Disposal:

Dispose of N,3-dihydroxybenzamide and any contaminated materials in accordance with

local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.

Workflow for Safe Handling of N,3-
dihydroxybenzamide
The following diagram illustrates the procedural flow for safely handling N,3-
dihydroxybenzamide, from preparation to disposal.
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1. Preparation

2. Handling

3. Post-Handling

4. Storage & Disposal
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(Fume Hood)
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Don Appropriate PPE

Weigh Compound
(Minimize Dust)

Transfer to Reaction Vessel

Clean Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Store in Tightly Sealed Container
(Cool, Dry, Ventilated)

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for the safe handling of N,3-dihydroxybenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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